N-[1-(5-chloropyrimidin-2-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide

• IUPAC Name: N-[1-(5-chloropyrimidin-2-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide
• InChI: InChI=1S/C12H17ClN4O2S/c1-16(20(18,19)11-2-3-11)10-4-5-17(8-10)12-14-6-9(13)7-15-12/h6-7,10-11H,2-5,8H2,1H3
• InChI Key: IDRBRFKBJWNPDS-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCN(C1)C2=NC=C(C=N2)Cl)S(=O)(=O)C3CC3
• Molecular Formula: C12H17ClN4O2S
• Molecular Weight: 316.81 g/mol

Description

N-[1-(5-Chloropyrimidin-2-yl)pyrrolidin-3-yl]-N-methylcyclopropanesulfonamide, commonly referred to as CPPS, is a synthetic compound belonging to the class of sulfonamide-based drugs. CPPS is used in laboratory experiments as a model compound to study the effects of sulfonamides on various biochemical processes. CPPS has been studied extensively to determine its mechanism of action, biochemical and physiological effects, and the advantages and limitations of its use in laboratory experiments.

Scientific Research Applications

CPPS has been used extensively in scientific research to study the effects of sulfonamides on various biochemical processes. CPPS is used as a model compound to study the effects of sulfonamides on the metabolism of proteins, enzymes, and other molecules. CPPS has also been used in studies to investigate the effects of sulfonamides on cell signaling pathways, as well as to study the effects of sulfonamides on the regulation of gene expression.

Mechanism of Action

CPPS has been shown to inhibit the activity of enzymes involved in the metabolism of proteins, enzymes, and other molecules. CPPS has also been shown to inhibit the activity of enzymes involved in the regulation of gene expression. Additionally, CPPS has been shown to inhibit the activity of enzymes involved in the signal transduction pathways.
Biochemical and Physiological Effects
CPPS has been shown to have a variety of biochemical and physiological effects. CPPS has been shown to inhibit the activity of enzymes involved in the metabolism of proteins, enzymes, and other molecules. CPPS has also been shown to inhibit the activity of enzymes involved in the regulation of gene expression. Additionally, CPPS has been shown to inhibit the activity of enzymes involved in the signal transduction pathways. CPPS has also been shown to induce apoptosis in cancer cells and to inhibit the growth of tumors.

Advantages and Limitations for Lab Experiments

CPPS has several advantages for use in laboratory experiments. CPPS is relatively easy to synthesize, and it is relatively stable and non-toxic. Additionally, CPPS is relatively inexpensive and can be stored at room temperature. The main limitation of CPPS is that it is not very water-soluble, which can make it difficult to use in certain experiments.

Future Directions

For research on CPPS include further investigation of its mechanism of action, its effects on cell signaling pathways, and its effects on gene expression. Additionally, further research is needed to determine the effects of CPPS on the metabolism of other molecules, such as carbohydrates, lipids, and nucleic acids. Additionally, further research is needed to determine the effects of CPPS on the growth of tumors and its potential use as an anti-cancer drug. Finally, further research is needed to investigate the potential use of CPPS as an anti-inflammatory agent.

Synthesis Methods

CPPS is synthesized through a three-step process involving the reaction of 5-chloropyrimidine-2-carboxylic acid with N-methylcyclopropanesulfonamide, followed by a reaction with pyrrolidine and finally an acid-catalyzed cyclization to form the final product. The synthesis of CPPS is relatively straightforward and can be achieved in a relatively short time.